Cas no 91004-48-7 (3,4-Dimethoxy-5-nitrobenzoic Acid)

3,4-Dimethoxy-5-nitrobenzoic Acid structure
91004-48-7 structure
Product Name:3,4-Dimethoxy-5-nitrobenzoic Acid
CAS No:91004-48-7
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD00015925
CID:799105
PubChem ID:21928624
Update Time:2024-12-09

3,4-Dimethoxy-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,4-dimethoxy-5-nitro-
    • 3,4-Dimethoxy-5-nitrobenzoic acid
    • 3,4-DIMETHOXY-5-NITRO-BENZOIC ACID
    • 3,4-Dimethoxy-5-nitro-benzoesaeure
    • 4,5-Dimethoxy-3-nitrobenzoic acid
    • 5-Nitro-veratrumsaeure
    • AmbkkkkK183
    • 3,4-Dimethoxy-5-nitrobenzoic acid (ACI)
    • Veratric acid, 5-nitro- (7CI)
    • DTXSID90620251
    • AB85346
    • SY193319
    • CS-0147421
    • Z424800670
    • SCHEMBL1447399
    • EN300-86001
    • AS-61927
    • MFCD00015925
    • W15537
    • GQNSKXYALDGGGN-UHFFFAOYSA-N
    • 3,4-dimethoxy-5-nitrobenzoicacid
    • AKOS009487149
    • 91004-48-7
    • 3,4-Dimethoxy-5-nitrobenzoic Acid
    • MDL： MFCD00015925
    • Inchi： 1S/C9H9NO6/c1-15-7-4-5(9(11)12)3-6(10(13)14)8(7)16-2/h3-4H,1-2H3,(H,11,12)
    • InChI Key： GQNSKXYALDGGGN-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C([N+](=O)[O-])C(OC)=C(OC)C=1)O

Computed Properties

  • Exact Mass: 227.04300
  • Monoisotopic Mass: 227.04298701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 101.58000
  • LogP: 1.83340

3,4-Dimethoxy-5-nitrobenzoic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Dimethoxy-5-nitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D483380-25mg
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 $ 50.00 2022-06-05
TRC
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 $ 70.00 2022-06-05
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Enamine
EN300-86001-0.05g
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 $50.0 2025-02-20
Enamine
EN300-86001-0.5g
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Enamine
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3,4-Dimethoxy-5-nitrobenzoic Acid Production Method

Production Method 1

148546-84-3 148546-84-3
91004-48-7 91004-48-7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  3 h, 40 °C; 40 °C → rt
1.2 Reagents: Hydrogen ion Solvents: Water ;  acidified
Reference
Mutational Biosynthesis of Ansamitocin Antibiotics: A Diversity-Oriented Approach to Exploit Biosynthetic Flexibility
Knobloch, Tobias; Harmrolfs, Kirsten; Taft, Florian; Thomaszewski, Binia; Sasse, Florenz; et al, ChemBioChem, 2011, 12(4), 540-547

Production Method 2

148546-84-3 148546-84-3
91004-48-7 91004-48-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, cooled
Reference
Discovery of a Long-Acting, Peripherally Selective Inhibitor of Catechol-O-methyltransferase
Kiss, Laszlo E.; Ferreira, Humberto S.; Torrao, Leonel; Bonifacio, Maria Joao; Palma, P. Nuno; et al, Journal of Medicinal Chemistry, 2010, 53(8), 3396-3411

Production Method 3

866109-32-2 866109-32-2
91004-48-7 91004-48-7
Reaction Conditions
1.1 Reagents: Chromium trioxide ,  Sulfuric acid Solvents: Acetone ,  Water ;  rt; 24 h, rt
1.2 Reagents: Isopropanol ;  rt
Reference
Synthesis and evaluation of bifunctional nitrocatechol inhibitors of pig liver catechol-O-methyltransferase
Bailey, Karl; Tan, Eng Wui, Bioorganic & Medicinal Chemistry, 2005, 13(20), 5740-5749

3,4-Dimethoxy-5-nitrobenzoic Acid Raw materials

3,4-Dimethoxy-5-nitrobenzoic Acid Preparation Products

3,4-Dimethoxy-5-nitrobenzoic Acid Related Literature

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